Cas no 1149388-06-6 (Methyl 7-methyl-1H-benzotriazole-6-carboxylate)

• Product Name: Methyl 7-methyl-1H-benzotriazole-6-carboxylate
• CAS No: 1149388-06-6
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 2147568
• Update Time: 2023-08-04

Methyl 7-methyl-1H-benzotriazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-methyl-1H-benzotriazole-6-carboxylate
• NYFLCIHWJJVVKI-UHFFFAOYSA-N
• Methyl 7-methyl-1H-benzotriazole-6-carboxylate

• Inchi： 1S/C9H9N3O2/c1-5-6(9(13)14-2)3-4-7-8(5)11-12-10-7/h3-4H,1-2H3,(H,10,11,12)
• InChI Key： NYFLCIHWJJVVKI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2C(C=1C)=NNN=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Topological Polar Surface Area: 67.9